Cas no 1805645-38-8 (4-Chloro-2-nitro-5-phenylpyridine)

• Product Name: 4-Chloro-2-nitro-5-phenylpyridine
• CAS No: 1805645-38-8
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4903084
• Update Time: 2025-06-09

4-Chloro-2-nitro-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitro-5-phenylpyridine

• Inchi： 1S/C11H7ClN2O2/c12-10-6-11(14(15)16)13-7-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： LWFFLTSFTPUZFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-2-nitro-5-phenylpyridine

Introduction to 4-Chloro-2-nitro-5-phenylpyridine (CAS No. 1805645-38-8)

4-Chloro-2-nitro-5-phenylpyridine (CAS No. 1805645-38-8) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative, characterized by its unique functional groups, has garnered attention for its role in the synthesis of complex molecules and its potential therapeutic properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 4-Chloro-2-nitro-5-phenylpyridine.

Chemical Structure and Properties

4-Chloro-2-nitro-5-phenylpyridine is a substituted pyridine with a chlorine atom at the 4-position, a nitro group at the 2-position, and a phenyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The chlorine atom enhances the electrophilicity of the molecule, making it an excellent substrate for nucleophilic substitution reactions. The nitro group, being a strong electron-withdrawing group, increases the reactivity of the pyridine ring and can be reduced to an amino group under appropriate conditions. The phenyl group provides additional aromatic stability and can influence the overall electronic properties of the molecule.

Synthesis Methods

The synthesis of 4-Chloro-2-nitro-5-phenylpyridine has been explored through various routes, each offering unique advantages and challenges. One common method involves the condensation of 2-chloro-3-nitropyridine with benzaldehyde followed by cyclization. This approach is well-documented in recent literature and has been optimized to achieve high yields and purity. Another method involves the reaction of 2-chloro-3-nitropyridine with phenylboronic acid in the presence of a palladium catalyst, which is particularly useful for large-scale synthesis due to its efficiency and scalability.

Applications in Chemical Synthesis

4-Chloro-2-nitro-5-phenylpyridine serves as a valuable building block in organic synthesis, particularly in the construction of complex heterocyclic compounds. Its reactivity and functional group diversity make it an ideal starting material for various transformations. For instance, it can be used in Suzuki-Miyaura coupling reactions to introduce additional aryl or vinyl groups, expanding its utility in drug discovery and materials science. Recent studies have also highlighted its potential as a precursor for synthesizing biologically active molecules, such as inhibitors of specific enzymes or receptors.

Pharmaceutical Applications

The pharmaceutical industry has shown increasing interest in 4-Chloro-2-nitro-5-phenylpyridine due to its potential therapeutic applications. Research has demonstrated that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Chloro-2-nitro-5-phenylpyridine showed potent inhibition of tumor necrosis factor-alpha (TNF-alpha), a key mediator of inflammation and autoimmune diseases.

Recent Research Advancements

The ongoing research on 4-Chloro-2-nitro-5-phenylpyridine continues to uncover new insights into its behavior and applications. A recent study published in Organic Letters explored the use of this compound as a ligand in transition metal-catalyzed reactions, demonstrating its ability to enhance catalytic activity and selectivity. Another study in Chemical Communications investigated the photochemical properties of 4-Chloro-2-nitro-5-phenylpyridine, revealing its potential as a photosensitizer for photodynamic therapy (PDT) applications.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Chloro-2-nitro-5-phenylpyridine is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times. Additionally, adequate ventilation is recommended to minimize exposure to any volatile by-products during synthesis or handling.

Conclusion

In summary, 4-Chloro-2-nitro-5-phenylpyridine (CAS No. 1805645-38-8) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique chemical structure and reactivity make it an attractive starting material for various transformations and biological studies. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in scientific and industrial settings.